Cas no 17159-87-4 (Bicyclo[3.1.1]heptan-2-one)
Bicyclo[3.1.1]heptan-2-one Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptan-2-one
- bicyclo[3.1.1]heptan-4-one
- P12658
- norpinone
- (1r,5s)-bicyclo[3.1.1]heptan-2-one
- SCHEMBL8206110
- EN300-203058
- DTXSID70338408
- bicyclo[3,1,1]heptan-2-one
- AKOS022177627
- norpinan-2-one
- EN300-7431260
- AS-51429
- 17159-87-4
- CS-0448350
- MFCD19689157
- SY199598
-
- MDL: MFCD19689157
- Inchi: 1S/C7H10O/c8-7-2-1-5-3-6(7)4-5/h5-6H,1-4H2
- InChI Key: PMAXNHPFNDQMAO-UHFFFAOYSA-N
- SMILES: O=C1CCC2CC1C2
Computed Properties
- Exact Mass: 110.0732
- Monoisotopic Mass: 110.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[3.1.1]heptan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-1 G |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 1g |
¥ 8,639.00 | 2021-05-07 | |
| Chemenu | CM369069-1g |
Bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-100 MG |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 100MG |
¥ 2,164.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-250 MG |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 250MG |
¥ 3,458.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-500 MG |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 500MG |
¥ 5,761.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-1 G |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 1g |
¥ 8,639.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX8035-5 G |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 5g |
¥ 25,918.00 | 2022-10-13 | |
| Enamine | EN300-203058-0.05g |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 0.05g |
$595.0 | 2023-09-16 | |
| Enamine | EN300-203058-0.1g |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 0.1g |
$777.0 | 2023-09-16 | |
| Enamine | EN300-203058-0.25g |
bicyclo[3.1.1]heptan-2-one |
17159-87-4 | 95% | 0.25g |
$1108.0 | 2023-09-16 |
Bicyclo[3.1.1]heptan-2-one Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on Bicyclo[3.1.1]heptan-2-one
Bicyclo[3.1.1]heptan-2-one (CAS No. 17159-87-4): A Comprehensive Overview in Modern Chemical Research
Bicyclo[3.1.1]heptan-2-one, identified by its Chemical Abstracts Service (CAS) number CAS No. 17159-87-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ketone, characterized by its unique three-membered ring fused to a five-membered ring, has garnered considerable attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development.
The molecular structure of Bicyclo[3.1.1]heptan-2-one consists of a ketone group positioned at the second carbon of the three-membered ring, which is connected to a five-membered cyclohexane ring. This configuration imparts distinct reactivity and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's rigid bicyclic core suggests potential utility in designing biologically active scaffolds, particularly in the development of novel therapeutic agents.
In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between Bicyclo[3.1.1]heptan-2-one and biological targets. Researchers have leveraged these tools to explore its binding affinity with various enzymes and receptors, uncovering promising leads for drug discovery. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain proteases, which are implicated in inflammatory and neurodegenerative diseases.
The synthesis of Bicyclo[3.1.1]heptan-2-one has been optimized through multiple methodologies, including cycloaddition reactions and rearrangement processes. These synthetic routes not only highlight the compound's synthetic utility but also provide insights into the development of more efficient synthetic strategies for related heterocyclic systems. Recent publications have demonstrated the use of transition metal-catalyzed reactions to achieve high yields of substituted derivatives, further expanding the chemical space accessible through this scaffold.
One of the most intriguing aspects of Bicyclo[3.1.1]heptan-2-one is its role as a precursor in the preparation of pharmacologically relevant molecules. For example, researchers have utilized this compound to synthesize analogs with potential antimicrobial and anti-cancer properties. The structural motif present in Bicyclo[3.1.1]heptan-2-one has been incorporated into libraries of small molecules designed for high-throughput screening, enabling rapid identification of bioactive compounds.
The pharmacokinetic profile of derivatives derived from Bicyclo[3.1.1]heptan-2-one has also been extensively studied to improve their drug-like properties. Modifications such as halogenation or functional group diversification have been explored to enhance metabolic stability, solubility, and overall bioavailability. These efforts align with contemporary trends in medicinal chemistry aimed at optimizing lead compounds for clinical translation.
In conclusion, Bicyclo[3.1.1]heptan-2-one (CAS No. 17159-87-4) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to remain a cornerstone in modern chemical investigations.
17159-87-4 (Bicyclo[3.1.1]heptan-2-one) Related Products
- 13756-55-3(Bicyclo[3.1.1]heptan-6-one)
- 87305-42-8(anti-Tricyclo(6.2.0.03,6)decane-2,7-dione)
- 53993-26-3(Ethanone, 1-tetracyclo[4.2.0.02,5.03,8]oct-4-yl-, stereoisomer (9CI))
- 54053-44-0(ethanone, 1-tetracyclo[4.2.0.02,5.03,8]oct-4-yl-, stereoisomer (9ci))
- 73840-55-8(Bicyclo[3.1.1]heptan-2-one, 3-(3-oxobutyl)-)
- 6621-27-8(1-Propanone, 1-(6-norpinyl)-, endo-)
- 68882-69-9(bicyclo[4.2.0]octane-2,5-dione)
- 54211-18-6(bicyclo4.2.0octan-7-one)
- 5230-92-2(Decahydrobiphenylene-1,8-dione)
- 87305-43-9(Tricyclo[6.2.0.03,6]decane-2,7-dione,(1a,3a,6a,8a)- (9CI))